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Compound Name: Noroxymorphone

Cat. No.: B159341

For Researchers, Scientists, and Drug Development Professionals

Introduction

Noroxymorphone is a potent opioid and a significant metabolite of the widely used analgesics
oxycodone and oxymorphone.[1][2] It also serves as a crucial intermediate in the
manufacturing of opioid antagonists like naltrexone and naloxone.[1][2] As a Certified
Reference Material (CRM), noroxymorphone is essential for a variety of analytical
applications, including pharmaceutical quality control, forensic analysis, clinical toxicology, and
research in drug metabolism and pharmacology.

This document provides detailed guidelines and protocols for the proper use, handling, and
storage of noroxymorphone CRMs to ensure the accuracy, reliability, and safety of analytical
work.

Chemical and Physical Properties

Noroxymorphone is a semi-synthetic opioid agonist that primarily interacts with the p-opioid
receptor.[3] While it is a potent agonist at this receptor, its ability to cross the blood-brain barrier
is limited, resulting in minimal analgesic activity when administered systemically.[3] In the
United States, noroxymorphone is classified as a Schedule Il controlled substance.[3]
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Property

Value

Reference

Chemical Name

4,50-epoxy-3,14-dihydroxy-

morphinan-6-one

[1]

Molecular Formula C16H17NOa [41[5]
Molar Mass 287.31 g/mol [41[5]
CAS Number 33522-95-1 [1]]4]
Appearance Crystalline solid [1]

UV max (Amax)

283 nm

[1]

Solubility

The solubility of noroxymorphone CRM is a critical factor in the preparation of stock solutions

and standards for analysis. The following table summarizes its solubility in various common

laboratory solvents.

Solvent Solubility Reference
Dimethylformamide (DMF) 20 mg/mL [61[7]
Dimethyl sulfoxide (DMSO) 10 mg/mL [61[7]
DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL [61[7]

Best Practices for Handling and Storage

The proper handling and storage of nhoroxymorphone CRMs are paramount to maintain their

integrity and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

When handling noroxymorphone CRM, especially in its powdered form, appropriate PPE

should be worn at all times. This includes:

e Alab coat or gown
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e Gloves (nitrile or other chemically resistant material)

o Safety glasses or goggles

Engineering Controls

Noroxymorphone powder should be handled in a well-ventilated area, preferably within a
chemical fume hood, to minimize the risk of inhalation.

Storage

Noroxymorphone CRMs should be stored in their original, tightly sealed containers in a
secure, controlled environment. The recommended storage temperature is -20°C.[2] The
stability of the CRM is typically guaranteed for at least one year under these conditions.[4]

Disposal

Disposal of noroxymorphone CRM, as with any controlled substance, must adhere to strict
federal and institutional regulations. Unused or expired material should be disposed of through
a licensed hazardous waste disposal service. It is recommended to consult your institution's
environmental health and safety department for specific protocols. The FDA also provides
guidelines for the disposal of unused opioids, which generally recommend using a drug take-
back location or, if not available, mixing the substance with an unpalatable material before
discarding it in the trash.[3][8]

Mechanism of Action and Metabolism

Noroxymorphone exerts its effects by acting as an agonist at opioid receptors, which are G-
protein coupled receptors (GPCRSs). The binding of noroxymorphone to these receptors
initiates a downstream signaling cascade that ultimately leads to the modulation of neuronal
activity.

Opioid Receptor Signaling Pathway

The following diagram illustrates the general signaling pathway initiated by the activation of
opioid receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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